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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877 Get Quote

This guide provides a comprehensive overview of the core physical and chemical properties of

2-methylbutyl isovalerate, tailored for researchers, scientists, and professionals in drug

development.

Core Physical and Chemical Data
2-Methylbutyl isovalerate, also known as 2-methylbutyl 3-methylbutanoate, is a fatty acid

ester with a characteristic fruity and herbaceous aroma.[1][2] It is found naturally in various

plants and food items, including tomatoes, peppermint oil, and certain cheeses.[1][2]

Table 1: Physical and Chemical Properties of 2-Methylbutyl Isovalerate
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O₂ [3][4]

Molecular Weight 172.26 g/mol [3][4]

Appearance Colorless liquid [1][2][3]

Odor
Herbaceous, fruity, with apple

and green nuances
[1][2]

Boiling Point 191-195 °C at 760 mmHg [1][2][3][4][5]

Melting Point -68.47 °C (estimated) [2]

Density 0.852-0.858 g/mL at 25 °C [1][3][5]

Refractive Index (n20/D) 1.414 [1][2]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1][2][5]

Vapor Pressure
0.713 mmHg at 25 °C

(estimated)
[5]

Flash Point 143 °F (61.67 °C) [5]

CAS Number 2445-77-4 [1][6]

Experimental Protocols
1. Synthesis: Fischer Esterification

A common method for preparing 2-methylbutyl isovalerate is through the direct Fischer

esterification of 2-methylbutanol with isovaleric acid.[1][2]

Methodology:

Reactant Preparation: Equimolar amounts of 2-methylbutanol and isovaleric acid are added

to a round-bottom flask.
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Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (p-TsOH), is introduced to the mixture.

Reaction Setup: The flask is fitted with a reflux condenser to prevent the loss of volatile

reactants and products.

Heating: The reaction mixture is heated to reflux, typically at a temperature between 60-

120°C. The reaction is monitored for completion, which can take several hours.

Work-up and Purification: Upon completion, the mixture is cooled. The catalyst is neutralized

with a weak base (e.g., sodium bicarbonate solution). The organic layer is separated,

washed with brine, and dried over an anhydrous salt (e.g., magnesium sulfate).

Isolation: The final product is purified by fractional distillation to remove any unreacted

starting materials and byproducts, yielding pure 2-methylbutyl isovalerate.

1. Mix Reactants
(2-methylbutanol, isovaleric acid)

2. Add Acid Catalyst
(e.g., H₂SO₄)

3. Heat to Reflux
(60-120°C) 4. Neutralize & Wash

Reaction
Complete 5. Purify by Distillation Pure 2-Methylbutyl

Isovalerate

Click to download full resolution via product page

Fischer Esterification workflow for 2-methylbutyl isovalerate synthesis.

2. Determination of Boiling Point

The boiling point of a liquid is a key physical property that can be determined experimentally.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a heating mantle, a

round-bottom flask containing the 2-methylbutyl isovalerate sample and boiling chips, a

distillation head with a thermometer, a condenser, and a receiving flask.

Thermometer Placement: The thermometer bulb is positioned so that the top of the bulb is

level with the bottom of the side-arm leading to the condenser. This ensures an accurate

reading of the vapor temperature.
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Heating: The liquid is gently heated. As the liquid boils, the vapor rises, and its temperature

is recorded.

Data Collection: The temperature is recorded when it stabilizes, which occurs as the vapor

continuously bathes the thermometer bulb and condenses into the collection flask. This

stable temperature is the boiling point.

Pressure Correction: The atmospheric pressure is recorded, as the boiling point is

dependent on pressure. If the atmospheric pressure is not 760 mmHg, a correction may be

applied.

1. Assemble Distillation Apparatus

2. Add Sample & Boiling Chips

3. Gentle Heating

4. Vapor Rises to Thermometer

5. Temperature Stabilizes

Condensation
Equilibrium

6. Record Boiling Point

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1581877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental workflow for determining the boiling point of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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